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Compound of Interest

Compound Name: N-Formylnornicotine-D4

Cat. No.: B13846298

Get Quote

Executive Summary
N-Formylnornicotine-D4 is a stable isotope-labeled analog of N-Formylnornicotine (CAS

3000-81-5), primarily used as an internal standard in mass spectrometry for the quantification

of tobacco-specific alkaloids.[1][2] While deuterated compounds are chemically stable, they

retain the toxicological profile of their non-labeled parent compounds.

Immediate Directive: Treat all waste containing N-Formylnornicotine-D4 as Hazardous

Chemical Waste. Due to its structural relationship to tobacco alkaloids and potential as a

nitrosamine precursor, it must be segregated from general waste and destroyed via high-

temperature incineration.[1][2] Do not dispose of down the drain or in municipal trash.

Chemical Profile & Hazard Identification
Understanding the chemical nature of the substance is the first step in compliant disposal.
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Property Description

Compound Name N-Formylnornicotine-D4

Parent Compound CAS 3000-81-5 (N-Formylnornicotine)

Chemical Family Pyridine Alkaloid / Nitrosamine Precursor

Primary Hazard
Toxic / Irritant.[1][2][3] Potential carcinogen

(based on structural class).

Physical State
Typically supplied as a neat oil or solution (e.g.,

in Methanol).[2]

Stability Light and air sensitive; hygroscopic.[1][2]

Expert Insight: Although specific toxicological data for the deuterated form (D4) is often limited,

safety protocols must default to the data available for the parent compound. N-

Formylnornicotine is a metabolite of nicotine and a precursor to N'-Nitrosonornicotine (NNN), a

potent carcinogen.[1][2][4] Therefore, the "Universal Precaution" principle applies: handle and

dispose of as if it were a confirmed carcinogen.

Waste Classification & Segregation
Proper segregation prevents cross-contamination and ensures acceptance by waste

management vendors.[2]

Waste Stream Assignment[1]
RCRA Status: While N-Formylnornicotine is not explicitly "P-listed" (acutely hazardous) like

Nicotine (P075), it should be managed under the same rigorous standards due to its toxicity.

[1][2][5]

Recommended Code: If not specified by local regulations, classify as Toxic Organic Waste.

[1][2]

EPA Characteristic: Likely D001 (Ignitable) if in methanol solution; Toxic if neat.[1][2]

Segregation Protocol
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Liquid Waste: Collect in a dedicated "Organic Waste - Toxic" carboy.[1][2] Do not mix with

oxidizers (e.g., Nitric Acid) as this can generate toxic NO/NOx gases or nitrosamines.[1][2]

Solid Waste: Vials, pipette tips, and gloves contaminated with N-Formylnornicotine-D4
must be placed in a sealed "Hazardous Debris" container.[1][2]

Sharps: Syringes used for injection must go into a hard-walled sharps container labeled

"Chemically Contaminated Sharps."

Operational Disposal Workflow
This self-validating workflow ensures cradle-to-grave compliance.[1][2]

Step-by-Step Procedure
Deactivation (Pre-Disposal):

Note: Chemical deactivation (e.g., using Al-Ni alloy) is complex and can generate

hazardous byproducts.[1][2] For standard laboratory quantities (mg scale), skip on-site

deactivation and rely on professional incineration.[1][2]

Packaging:

Ensure the cap of the waste container is chemically compatible (phenolic or

polypropylene).[2]

If disposing of the original vial, keep the cap on to prevent residual evaporation.

Labeling:

Affix a hazardous waste label immediately upon the first drop of waste entering the

container.

Required Fields:

Constituents: "Methanol (99%), N-Formylnornicotine-D4 (<1%)"[1][2]

Hazards: Flammable, Toxic.[2]
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Storage:

Store in a Satellite Accumulation Area (SAA) near the point of generation.[2]

Use secondary containment (tray) to capture potential leaks.[1][2]

Protect from light (amber glass or foil-wrapped).[1][2]

Visualization: Disposal Decision Tree
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Figure 1: Decision logic for segregating and processing N-Formylnornicotine-D4 waste

streams.

Emergency Procedures: Spill Management
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Accidental release requires immediate, disciplined action to prevent exposure and

contamination.

PPE Requirements
Protection Type Specification

Respiratory

N95 minimum; Half-mask respirator with organic

vapor cartridges recommended for spills >10mL.

[1][2][6]

Hand

Double nitrile gloves (0.11 mm min) or Silver

Shield® laminate gloves for concentrated spills.

[1][2]

Eye Chemical splash goggles.[1][2]

Body
Lab coat required; Tyvek® apron recommended

for large volumes.[1][2]

Spill Response Workflow

1. Alert & Isolate
Evacuate immediate area

2. Don PPE
(Double Nitrile, Goggles)

3. Containment
Use absorbent pads/vermiculite

4. Cleanup
Wipe from outside in

5. Decontamination
Wash surface with soap/water

6. Disposal
All materials to HazWaste

Click to download full resolution via product page

Figure 2: Sequential protocol for managing accidental spills of N-Formylnornicotine-D4.

Critical Note: If the spill involves a concentrated powder form (rare for D4 standards), avoid

generating dust.[2] Cover with a wet paper towel immediately before cleaning.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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